2-{[(3-methylphenyl)amino]carbonyl}-5-nitrobenzoic acid

• IUPAC Name: 2-[(3-methylphenyl)carbamoyl]-5-nitrobenzoic acid
• InChI: InChI=1S/C15H12N2O5/c1-9-3-2-4-10(7-9)16-14(18)12-6-5-11(17(21)22)8-13(12)15(19)20/h2-8H,1H3,(H,16,18)(H,19,20)
• InChI Key: IUVXILPQJBTBFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

“2-{[(3-methylphenyl)amino]carbonyl}-5-nitrobenzoic acid” is a chemical compound with the molecular formula C15H13NO3. It has a molecular weight of 255.2686. The IUPAC name for this compound is "Benzoic acid, 2-[[(3-methylphenyl)amino]carbonyl]-".

Synthesis Analysis

The synthesis of nitro compounds like our compound can be achieved in several ways. One common method is the direct substitution of hydrocarbons with nitric acid. Another method involves displacement reactions with nitrite ions. Nitration of aromatic compounds such as benzene takes place readily in the liquid phase.

Molecular Structure Analysis

The molecular structure of this compound can be represented as a 2D Mol file or as a computed 3D SD file. The IUPAC Standard InChIKey for this compound is AZPJXONNBLOZFE-UHFFFAOYSA-N.

Chemical Reactions Analysis

Nitro compounds can undergo various chemical reactions. For instance, nitration of a substituted benzene, where the substituent is electron withdrawing (NO2, CO2H, CN, etc.), generally produces the 1,3-isomer. An important characteristic of aromatic polynitro compounds is their ability to form “charge-transfer” complexes with aromatic hydrocarbons, especially those that are substituted with alkyl groups.

Physical and Chemical Properties Analysis

Nitro compounds have high dipole moments, which fall between 3.5 D and 4.0 D, depending upon the nature of R. The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight. Nitro groups of nitroalkanes can be identified by strong infrared bands at about 1550cm−1 and 1375cm−1.